Cas no 2411245-03-7 (tert-butyl N-{4-(but-2-ynamido)-2-oxabicyclo2.2.2octan-1-ylmethyl}carbamate)

• Product Name: tert-butyl N-{4-(but-2-ynamido)-2-oxabicyclo2.2.2octan-1-ylmethyl}carbamate
• CAS No: 2411245-03-7
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 6196490
• PubChem ID: 146102251
• Update Time: 2025-05-30

tert-butyl N-{4-(but-2-ynamido)-2-oxabicyclo2.2.2octan-1-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(but-2-ynamido)-2-oxabicyclo2.2.2octan-1-ylmethyl}carbamate
• tert-butyl N-{[4-(but-2-ynamido)-2-oxabicyclo[2.2.2]octan-1-yl]methyl}carbamate
• Tert-butyl N-[[4-(but-2-ynoylamino)-2-oxabicyclo[2.2.2]octan-1-yl]methyl]carbamate
• EN300-26582263
• 2411245-03-7
• Z3637717863

• Inchi： 1S/C17H26N2O4/c1-5-6-13(20)19-16-7-9-17(10-8-16,22-12-16)11-18-14(21)23-15(2,3)4/h7-12H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： JJHWAVNGZWKXGE-UHFFFAOYSA-N
• SMILES： O1CC2(CCC1(CNC(=O)OC(C)(C)C)CC2)NC(C#CC)=O

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.7Ų

Additional information on tert-butyl N-{4-(but-2-ynamido)-2-oxabicyclo2.2.2octan-1-ylmethyl}carbamate

tert-butyl N-{4-(but-2-ynamido)-2-oxabicyclo[2.2.2]octan-1-ylmethyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{4-(but-2-ynamido)-2-oxabicyclo[2.2.2]octan-1-ylmethyl}carbamate, identified by the CAS number NO2411245-03-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic carbamates, which are widely studied for their unique structural properties and functional versatility.

The molecular structure of this compound is characterized by a bicyclo[2.2.2]octane framework, which provides a rigid and stable core. The presence of the but-2-yne substituent introduces additional electronic and steric effects, making this compound highly reactive in certain chemical environments. Recent studies have highlighted the importance of such bicyclic systems in drug design, particularly in the development of bioactive molecules with enhanced pharmacokinetic profiles.

One of the key features of this compound is its ability to act as a versatile building block in organic synthesis. The carbamate group, which is attached to the bicyclic core, can undergo a variety of transformations, enabling the construction of more complex molecular architectures. For instance, researchers have utilized this compound as an intermediate in the synthesis of peptide mimetics and other bioactive agents.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the bicyclic framework significantly influences the distribution of electron density within the molecule, which in turn affects its reactivity towards nucleophilic and electrophilic species.

In terms of applications, this compound has shown promise in materials science as well. Its rigid structure and ability to form hydrogen bonds make it a candidate for use in polymer synthesis and as a component in advanced materials with tailored mechanical properties.

Moreover, the synthesis of this compound has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields and purity. These advancements underscore the importance of sustainable practices in modern chemical research.

In conclusion, tert-butyl N-{4-(but-2-ynamido)-2-oxabicyclo[2.2.2]octan-1-ylmethyl}carbamate represents a valuable addition to the arsenal of compounds available for chemical innovation. Its unique structure, reactivity, and potential applications continue to attract significant attention from researchers across various disciplines.